Cas no 1122661-13-5 (2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile)
1122661-13-5 structure
Product Name:2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile
CAS No:1122661-13-5
MF:C11H11ClN2O4
MW:270.669041872025
CID:1200048
PubChem ID:53416366
Update Time:2025-04-20
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chloropropoxy)-5-methoxy-2-nitrobenzonitrile
- DTXSID70697163
- 1122661-13-5
- DB-060182
- SCHEMBL2164504
- NKROGNXZNNGSHI-UHFFFAOYSA-N
- 2-nitro-4-chloropropoxy-5-methoxy-benzonitrile
- 2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile
-
- Inchi: 1S/C11H11ClN2O4/c1-17-10-5-8(7-13)9(14(15)16)6-11(10)18-4-2-3-12/h5-6H,2-4H2,1H3
- InChI Key: NKROGNXZNNGSHI-UHFFFAOYSA-N
- SMILES: ClCCCOC1C=C(C(C#N)=CC=1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 270.0407345g/mol
- Monoisotopic Mass: 270.0407345g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- Density: 1.34
- Melting Point: 133-134 ºC
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A294695-2.5mg |
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile |
1122661-13-5 | 2.5mg |
$ 200.00 | 2022-05-31 | ||
| TRC | A294695-5mg |
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile |
1122661-13-5 | 5mg |
$ 370.00 | 2022-05-31 | ||
| TRC | A294695-10mg |
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile |
1122661-13-5 | 10mg |
$ 585.00 | 2022-05-31 |
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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